Cas no 406728-86-7 (1H-PYRROLE-2-CARBOXYLIC ACID, 1-[(4-FLUOROPHENYL)METHYL]-)

• Product Name: 1H-PYRROLE-2-CARBOXYLIC ACID, 1-[(4-FLUOROPHENYL)METHYL]-
• CAS No: 406728-86-7
• MF: C₁₂H₁₀FNO₂
• MW: 219.211706638336
• CID: 3235408
• PubChem ID: 18627068
• Update Time: 2025-04-21

1H-PYRROLE-2-CARBOXYLIC ACID, 1-[(4-FLUOROPHENYL)METHYL]- Chemical and Physical Properties

Names and Identifiers

• 1H-PYRROLE-2-CARBOXYLIC ACID, 1-[(4-FLUOROPHENYL)METHYL]-
• MFCD12181402
• 1-(4-Fluorobenzyl)-pyrrole-2-carboxylic acid
• 1-[(4-FLUOROPHENYL)METHYL]PYRROLE-2-CARBOXYLIC ACID
• PDFAKAUXPIKVFC-UHFFFAOYSA-N
• 1-(4-Fluorobenzyl)-1H-pyrrole-2-carboxylic acid
• ALBB-019941
• 831-812-0
• AKOS000265037
• 406728-86-7
• 1-[(4-fluorophenyl)methyl]-1H-pyrrole-2-carboxylic acid
• SCHEMBL1606703
• 1-((4-fluorophenyl)methyl)-1H-pyrrole-2-carboxylic acid
• DB-131857
• CCG-138937

• Inchi： 1S/C12H10FNO2/c13-10-5-3-9(4-6-10)8-14-7-1-2-11(14)12(15)16/h1-7H,8H2,(H,15,16)
• InChI Key： PDFAKAUXPIKVFC-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CN1C=CC=C1C(=O)O

Computed Properties

• Exact Mass: 219.06955672Da
• Monoisotopic Mass: 219.06955672Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 42.2Ų